Cas no 27542-85-4 (2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)-)

2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)-, is a derivative of cinnamic acid featuring an acetyloxy substituent on the phenyl ring. This compound is of interest in organic synthesis and material science due to its conjugated double bond system and functional group reactivity. The presence of the acetyloxy group enhances its solubility in organic solvents, facilitating its use as an intermediate in the preparation of polymers, coatings, and photoactive materials. Its (E)-configuration ensures structural stability, making it suitable for applications requiring precise molecular alignment. The compound’s reactivity with nucleophiles and electrophiles further broadens its utility in fine chemical synthesis.

2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)- structure

27542-85-4 structure

Product Name:2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)-

CAS No:27542-85-4

MF:C₁₁H₁₀O₄

MW:206.194703578949

CID:1432069

PubChem ID:354333470

Update Time:2025-06-07

2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)-
- trans-4-Acetoxycinnamic Acid
- 3-(4-acetoxyphenyl)-2-propenoic acid
- (2E)-3-[4-(acetyloxy)phenyl]-2-propenoic acid
- 3-(4-Acetoxyphenyl)-acrylic acid
- 3-(4-ACETOXY-PHENYL)-ACRYLIC ACID
- 4-acetoxycinnamic acid
- 4-ACETYLCOUMARIC ACID
- 4-acetyloxycinnamic acid
- p-acetoxy-cinnamic acid
- p-Acetoxycinnamic acid
- trans-3-(4-Acetoxyphenyl)-2-propenoic Acid
- AC-16258
- bmse010066
- (2E)-3-[4-(acetyloxy)phenyl]prop-2-enoic acid
- MFCD00016847
- SCHEMBL716835
- AKOS025311074
- SBB064754
- (E)-3-(4-acetyloxyphenyl)prop-2-enoic acid
- 15486-19-8
- 4-Acetoxycinnamic acid, predominantly trans
- NS00093591
- AKOS005068227
- 3-[4-(acetyloxy)phenyl]prop-2-enoic acid
- CBA54285
- 2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-
- 27542-85-4
- 2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (2E)-
- NSC-40967
- (E)-3-(4-acetoxyphenyl)prop-2-enoic acid
- (E)-4-acetoxycinnamic acid
- (E)-3-(4-Acetoxyphenyl)acrylic acid
- CHEBI:86580
- AS-14838
- 3-[4-(acetyloxy)phenyl]acrylic acid
- W-108027
- 4-acetoxy-trans-cinnamic acid
- 3-(4-ACETOXYPHENYL)ACRYLIC ACID
- NS00025029
- AQ-917/42754023
- (E)-3-(4-Acetoxyphenyl)acrylicacid
- SCHEMBL720473
- NSC40967
- (2E)-3-[4-(Acetyloxy)phenyl]-2-propenoic acid #
- Q27159261
- NSC 40967
- DTXSID1065899
- 2-Propenoic acid, 3-(4-(acetyloxy)phenyl)-
- EINECS 239-512-6
- A2845
- DTXCID5034987
- (2E)-3-(4-(acetyloxy)phenyl)prop-2-enoic acid
- MDL： MFCD00016847
- Inchi： 1S/C11H10O4/c1-8(12)15-10-5-2-9(3-6-10)4-7-11(13)14/h2-7H,1H3,(H,13,14)/b7-4+
- InChI Key： BYHBHNKBISXCEP-QPJJXVBHSA-N
- SMILES： O(C(C)=O)C1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

Exact Mass: 206.05800
Monoisotopic Mass: 206.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 208.0 to 212.0 deg-C
Boiling Point: 365.5±17.0 °C at 760 mmHg
Flash Point: 144.4±14.4 °C
PSA: 63.60000
LogP: 1.70970
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)- Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H315+H319
Storage Condition：4° CStore…,-4℃Store…Better

2-Propenoic acid, 3-[4-(acetyloxy)phenyl]-, (E)- Pricemore >>

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